Cas no 62399-85-3 (Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-)
62399-85-3 structure
Product Name:Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
CAS No:62399-85-3
MF:C12H19N3O3
MW:253.297562837601
CID:446231
PubChem ID:71386782
Update Time:2025-04-19
Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
- 8-[(1-methylpyrazol-3-yl)amino]-8-oxooctanoic acid
- 62399-85-3
- 8-[(1-Methyl-1H-pyrazol-3-yl)amino]-8-oxooctanoic acid
- DTXSID90808936
-
- Inchi: 1S/C12H19N3O3/c1-15-9-8-10(14-15)13-11(16)6-4-2-3-5-7-12(17)18/h8-9H,2-7H2,1H3,(H,17,18)(H,13,14,16)
- InChI Key: TZXYXCTTXSVUCN-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC(=O)O)NC1C=CN(C)N=1
Computed Properties
- Exact Mass: 253.14277
- Monoisotopic Mass: 253.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.22
Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
62399-85-3 (Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-) Related Products
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